Cas no 18398-15-7 (2-(1,2,5-Thiadiazol-3-yl)acetic acid)
2-(1,2,5-Thiadiazol-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 18398-15-7
- AKOS006380176
- EN300-6438588
- 2-(1,2,5-thiadiazol-3-yl)acetic acid
- SCHEMBL8771216
- 1,2,5-thiadiazole-3-acetic acid
- 2-(1,2,5-Thiadiazol-3-yl)acetic acid
-
- Inchi: 1S/C4H4N2O2S/c7-4(8)1-3-2-5-9-6-3/h2H,1H2,(H,7,8)
- InChI Key: WIEHDWXQVOBJPC-UHFFFAOYSA-N
- SMILES: S1N=CC(CC(=O)O)=N1
Computed Properties
- Exact Mass: 143.99934855g/mol
- Monoisotopic Mass: 143.99934855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 91.3Ų
2-(1,2,5-Thiadiazol-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6438588-0.05g |
2-(1,2,5-thiadiazol-3-yl)acetic acid |
18398-15-7 | 95% | 0.05g |
$312.0 | 2023-06-01 | |
| Enamine | EN300-6438588-0.1g |
2-(1,2,5-thiadiazol-3-yl)acetic acid |
18398-15-7 | 95% | 0.1g |
$466.0 | 2023-06-01 | |
| Enamine | EN300-6438588-0.25g |
2-(1,2,5-thiadiazol-3-yl)acetic acid |
18398-15-7 | 95% | 0.25g |
$666.0 | 2023-06-01 | |
| Enamine | EN300-6438588-0.5g |
2-(1,2,5-thiadiazol-3-yl)acetic acid |
18398-15-7 | 95% | 0.5g |
$1046.0 | 2023-06-01 | |
| Enamine | EN300-6438588-1.0g |
2-(1,2,5-thiadiazol-3-yl)acetic acid |
18398-15-7 | 95% | 1g |
$1343.0 | 2023-06-01 | |
| Enamine | EN300-6438588-2.5g |
2-(1,2,5-thiadiazol-3-yl)acetic acid |
18398-15-7 | 95% | 2.5g |
$2631.0 | 2023-06-01 | |
| Enamine | EN300-6438588-5.0g |
2-(1,2,5-thiadiazol-3-yl)acetic acid |
18398-15-7 | 95% | 5g |
$3894.0 | 2023-06-01 | |
| Enamine | EN300-6438588-10.0g |
2-(1,2,5-thiadiazol-3-yl)acetic acid |
18398-15-7 | 95% | 10g |
$5774.0 | 2023-06-01 | |
| 1PlusChem | 1P028TAA-50mg |
2-(1,2,5-thiadiazol-3-yl)aceticacid |
18398-15-7 | 95% | 50mg |
$460.00 | 2024-06-18 | |
| 1PlusChem | 1P028TAA-100mg |
2-(1,2,5-thiadiazol-3-yl)aceticacid |
18398-15-7 | 95% | 100mg |
$657.00 | 2024-06-18 |
2-(1,2,5-Thiadiazol-3-yl)acetic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-(1,2,5-Thiadiazol-3-yl)acetic acid
Comprehensive Overview of 2-(1,2,5-Thiadiazol-3-yl)acetic acid (CAS No. 18398-15-7): Properties, Applications, and Industry Trends
2-(1,2,5-Thiadiazol-3-yl)acetic acid (CAS No. 18398-15-7) is a heterocyclic organic compound featuring a thiadiazole ring fused with an acetic acid moiety. This unique structure grants it versatile chemical properties, making it valuable in pharmaceutical synthesis, agrochemical development, and material science. Researchers and industries are increasingly exploring its potential due to its bioactive characteristics and compatibility with modern green chemistry principles.
The compound’s molecular formula (C4H4N2O2S) highlights its balanced composition of nitrogen, oxygen, and sulfur, which contributes to its reactivity in cross-coupling reactions and ligand design. Recent studies emphasize its role as a building block for drug discovery, particularly in designing enzyme inhibitors and antimicrobial agents. Its carboxylic acid group further enables derivatization, aligning with trends in precision medicine and personalized therapeutics.
In agrochemical applications, 2-(1,2,5-Thiadiazol-3-yl)acetic acid is investigated for its potential as a plant growth regulator or pesticide intermediate. With the global push toward sustainable agriculture, this compound’s low environmental persistence and targeted activity make it a candidate for eco-friendly formulations. Industry reports link its usage to crop yield optimization, a hot topic in climate-resilient farming.
Material scientists leverage the compound’s electron-rich thiadiazole core to develop conductive polymers and organic semiconductors. Its integration into flexible electronics aligns with the booming demand for wearable technology and IoT devices. Startups and academic labs are patenting methods to incorporate it into energy storage systems, addressing queries about next-gen batteries.
From a commercial standpoint, suppliers of CAS No. 18398-15-7 highlight its high purity grades (>98%) for R&D, catering to high-throughput screening workflows. Analytical techniques like HPLC and NMR confirm its stability, a frequent concern in pharmaceutical QA/QC forums. Regulatory compliance (e.g., REACH, FDA guidelines) ensures its safe handling, a priority for lab safety-conscious buyers.
Emerging discussions in AI-driven drug discovery platforms reference 2-(1,2,5-Thiadiazol-3-yl)acetic acid as a scaffold for virtual screening. Its QSAR compatibility (Quantitative Structure-Activity Relationship) resonates with computational chemists optimizing lead compounds. Such applications dominate biotech startup pitches and grant proposals, reflecting its cross-disciplinary appeal.
Environmental impact assessments reveal its biodegradability, a key metric in green chemistry certifications like ACS Sustainable Chemistry. This aligns with ESG (Environmental, Social, Governance) metrics, a trending search term among corporate sustainability officers. Future research may explore its catalytic applications or CO2 capture potential, bridging gaps in carbon-neutral initiatives.
In summary, 2-(1,2,5-Thiadiazol-3-yl)acetic acid (CAS No. 18398-15-7) exemplifies innovation at the intersection of chemistry, biology, and materials engineering. Its adaptability to cutting-edge technologies and alignment with global sustainability goals ensure its relevance in scientific and industrial discourse for years to come.
18398-15-7 (2-(1,2,5-Thiadiazol-3-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)